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Compound of Interest

Compound Name: 1-Hexen-4-yne

Cat. No.: B3343003

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hexen-4-yne is a versatile bifunctional molecule containing both a terminal alkene and an
internal alkyne. This unique structural motif makes it a valuable building block in organic
synthesis, particularly for the construction of complex molecular architectures. Its dual reactivity
allows for selective transformations at either the double or triple bond, or simultaneous
reactions involving both functionalities. This guide provides an in-depth overview of the
commercial availability, suppliers, chemical properties, synthesis, and key applications of 1-
Hexen-4-yne, with a focus on its relevance to researchers in chemistry and drug development.

Commercial Availability and Suppliers

1-Hexen-4-yne is commercially available from a number of chemical suppliers catering to the
research and development market. The product has achieved commercial mass production,
ensuring a stable supply for laboratory and potential scale-up needs.[1] Purity levels can vary
between suppliers, with some offering standard grades and others providing higher purity
options. When purchasing, it is crucial to obtain a certificate of analysis to verify the purity and
identify any potential impurities.

Table 1: Prominent Commercial Suppliers of 1-Hexen-4-yne
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. Product Purity/Grades
Supplier Notes
Number/Name Offered
- For research use only.
Benchchem B3343003 Not specified 2]
Available in small
American Custom -
) 1-HEXEN-4-YNE 95.00% guantities (e.g., 5mg).
Chemicals Corp.
[1]
A known manufacturer
GFS Chemicals Not explicitly listed Not specified of alkyne building

blocks.[3]

Note: The availability and specifications from suppliers are subject to change. It is
recommended to contact the suppliers directly for the most current information and to request a
Certificate of Analysis.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of 1-Hexen-4-yne is
essential for its safe handling, storage, and application in chemical reactions.

Table 2: Physicochemical Data for 1-Hexen-4-yne
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Property Value Source(s)
Molecular Formula CeHs [41[5]
Molecular Weight 80.13 g/mol [41[5]

CAS Number 5009-11-0 [41[5]
Boiling Point 53.5 °C at 760 mmHg [1]

Density 0.756 g/cm3 [1]
Refractive Index 1.4460 [1]

Flash Point -29.046 °C [1]
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Synthesis of 1-Hexen-4-yne

The most commonly cited method for the synthesis of 1-Hexen-4-yne is the double

dehydrohalogenation of a suitable precursor, such as 5,6-dibromo-1-hexene.[2] This elimination

reaction is typically carried out using a strong base.

Experimental Protocol: Synthesis via
Dehydrohalogenation

Reaction Scheme:

2 NaNH2
(strong base)

Br-CH2-CH(Br)-CH2-CH=CH2

5,6-dib -1-h
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Figure 1. Synthesis of 1-Hexen-4-yne via dehydrohalogenation.

Materials:

5,6-dibromo-1-hexene

Sodium amide (NaNH2)

Liguid ammonia (solvent)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard glassware for inert atmosphere reactions

Procedure:

Reaction Setup: In a flame-dried, three-necked flask equipped with a dry ice condenser,
magnetic stirrer, and a gas inlet, condense liquid ammonia at -78 °C under an inert
atmosphere (e.g., nitrogen or argon).

Addition of Base: Carefully add sodium amide to the liquid ammonia with stirring until the
base is fully dissolved.

Addition of Substrate: Slowly add a solution of 5,6-dibromo-1-hexene in anhydrous diethyl
ether to the sodium amide solution. The reaction is typically exothermic and should be
controlled by the rate of addition.

Reaction Monitoring: Stir the reaction mixture at -78 °C for a specified time, monitoring the
progress by thin-layer chromatography (TLC) or gas chromatography (GC).

Quenching: Upon completion, carefully quench the reaction by the slow addition of saturated
agueous ammonium chloride solution.
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o Work-up: Allow the ammonia to evaporate. Extract the aqueous layer with diethyl ether.
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

 Purification: Filter the drying agent and remove the solvent under reduced pressure. The
crude product can be purified by distillation to yield 1-Hexen-4-yne.

Chemical Reactivity and Applications in Synthesis

The dual functionality of 1-Hexen-4-yne makes it a versatile substrate for a variety of organic
transformations. The terminal alkene and internal alkyne can react selectively or in concert,
providing access to a wide range of molecular scaffolds.

Enyne Metathesis

Enyne metathesis is a powerful bond-reorganization reaction catalyzed by metal carbenes
(e.g., Grubbs-type ruthenium catalysts) that transforms an alkene and an alkyne into a 1,3-
diene. Intramolecular enyne metathesis, or ring-closing enyne metathesis (RCEYM), is
particularly useful for the synthesis of cyclic compounds.

Enyne Metathesis Catalytic Cycle

Retro [2+2] Intramolecular Reductive

+ Catalyst

[ j enters next cycle ( ]

Click to download full resolution via product page

Figure 2. Simplified workflow for enyne metathesis.

Pauson-Khand Reaction

The Pauson-Khand reaction is a formal [2+2+1] cycloaddition of an alkene, an alkyne, and
carbon monoxide, typically mediated by a cobalt carbonyl complex, to form a cyclopentenone.
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The intramolecular version of this reaction is a powerful tool for the synthesis of bicyclic

G-Hexen-4-yne + CoZ(CO)a

(AIkyne-Cobalt Complea
leene Coordinatior)

Oxidative Cyclization
(Cobaltacyclopentene formation)
CO Insertion
(Reductive EIiminatiorD

systems.

Click to download full resolution via product page

Figure 3. Key steps in the Pauson-Khand reaction.

Other Reactions

» Cycloaddition Reactions: The alkene moiety can participate in [4+2] cycloaddition reactions
(Diels-Alder reactions) with suitable dienes.
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» Electrophilic Additions: Both the double and triple bonds can undergo electrophilic addition of
reagents such as hydrogen halides and halogens.

e Use in Natural Product Synthesis: The enyne motif is a key structural element in numerous
natural products, and 1-Hexen-4-yne can serve as a model substrate or starting material in
their total synthesis.[6][7]

Biological Relevance and Drug Development

While direct biological activity of 1-Hexen-4-yne itself has not been extensively reported, the
enyne functional group is present in a variety of biologically active natural products.[8] These
natural enynes have shown promising activities, including anti-inflammatory properties.[9][10]
[11] The structural similarity of some enyne derivatives to natural anti-inflammatory agents is
believed to be a contributing factor to their biological effects.[9][10][11]

The versatility of 1-Hexen-4-yne in organic synthesis makes it a valuable tool for medicinal
chemists in the generation of compound libraries for drug discovery. By utilizing reactions such
as enyne metathesis and Pauson-Khand, novel scaffolds can be efficiently synthesized and
subsequently evaluated for their biological activity.

Analytical Methods for Purity Assessment

Ensuring the purity of 1-Hexen-4-yne is critical for its use in synthesis, as impurities can lead to
side reactions and affect product yields and purity.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a primary technique for assessing the purity of volatile compounds like 1-Hexen-4-
yne. It allows for the separation of the main component from volatile impurities and provides
their identification through mass spectral data.

General GC-MS Protocol:

o Sample Preparation: Prepare a dilute solution of 1-Hexen-4-yne in a volatile organic solvent
(e.g., dichloromethane or hexane).

e Instrumentation: Use a gas chromatograph equipped with a capillary column suitable for
separating volatile hydrocarbons (e.g., a non-polar DB-1 or HP-5ms column) and a mass
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spectrometer detector.

e GC Conditions:
o Injector Temperature: Typically set around 250 °C.

o Oven Temperature Program: Start at a low temperature (e.g., 40 °C) and ramp up to a
higher temperature (e.g., 250 °C) to ensure the elution of all components.

o Carrier Gas: Helium at a constant flow rate.
e MS Conditions:
o lonization Mode: Electron Impact (El).

o Mass Range: Scan a range appropriate for the expected compound and potential
fragments (e.g., m/z 35-350).

» Data Analysis: Identify the 1-Hexen-4-yne peak based on its retention time and mass
spectrum. The purity can be estimated by the relative peak area of the main component
compared to the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for confirming the structure of 1-Hexen-4-yne
and identifying impurities. The chemical shifts and coupling constants of the protons and
carbons provide detailed information about the molecular structure.

Expected *H NMR signals for 1-Hexen-4-yne:

 Signals in the alkene region (around 5-6 ppm) for the vinyl protons.
 Signals for the allylic and propargylic protons.

» A signal for the methyl group protons.

Expected 3C NMR signals for 1-Hexen-4-yne:

 Signals for the two sp2 carbons of the double bond.
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 Signals for the two sp carbons of the triple bond.

 Signals for the sp? carbons.

Safety and Handling

Safety data sheets for structurally similar compounds like 1-hexyne indicate that 1-Hexen-4-
yne should be handled with care. It is a flammable liquid and vapor. Appropriate personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.
All manipulations should be performed in a well-ventilated fume hood.

Conclusion

1-Hexen-4-yne is a commercially available and highly versatile building block for organic
synthesis. Its unique combination of a terminal alkene and an internal alkyne allows for a rich
and diverse range of chemical transformations, making it a valuable tool for researchers in
academia and industry, including those in the field of drug development. A thorough
understanding of its properties, synthesis, and reactivity is key to unlocking its full potential in
the creation of complex and biologically relevant molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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